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Compound of Interest

Compound Name: Pentapeptide-31

Cat. No.: B612795

In-Depth Technical Guide to Pentapeptide-31

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentapeptide-31 is a synthetic peptide that has garnered interest in the cosmetic and
dermatological fields for its purported anti-aging properties. This document provides a
comprehensive technical overview of Pentapeptide-31, including its biochemical properties,
proposed mechanism of action, and relevant experimental methodologies. The information is
intended to serve as a resource for researchers and professionals engaged in the study and
development of cosmetic and therapeutic peptides.

Biochemical Profile of Pentapeptide-31
Pentapeptide-31 is a short-chain polypeptide consisting of five amino acid residues.

Amino Acid Sequence: While some sources in the cosmetic ingredient industry suggest the
presence of Glutamine, detailed chemical databases such as PubChem identify the sequence
as Alanine-Glycine-Glutamic Acid-Leucine-Serine, with a C-terminal amidation.[1] For the
purpose of this technical guide, we will refer to the sequence containing Glutamic Acid.

The sequence is as follows:

H-Ala-Gly-Glu-Leu-Ser-NH2
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One-Letter Code: AGELS-NH2

Physicochemical Properties:

Property Value Reference
Molecular Formula C19H34N608 [1]
Molecular Weight 474.51 g/mol [1]
CAS Number 1232137-75-5 [1]
Origin Synthetic [2]

Proposed Mechanism of Action: The Stemness
Recovery Complex

Pentapeptide-31 is marketed under trade names such as Survixyl IS™, and its mechanism of
action is proposed to revolve around the preservation of the epidermal stem cell niche and the
optimization of the skin's self-rejuvenation capacity. This is purportedly achieved by boosting a
"Stemness Recovery Complex”. While the precise molecular components of this complex are
not fully elucidated in publicly available literature, a hypothetical signaling pathway can be
proposed based on known mechanisms of stem cell maintenance and cellular stress response.

This proposed pathway suggests that Pentapeptide-31 acts as an external signaling molecule
that helps to maintain the quiescence and regenerative potential of epidermal stem cells,
particularly under conditions of cellular stress. This may involve the upregulation of key survival
and DNA repair pathways, and the maintenance of a cellular environment conducive to stem
cell function.
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Caption: A hypothetical signaling pathway for Pentapeptide-31.

Experimental Data

While specific quantitative data for Pentapeptide-31 is not widely available in peer-reviewed
literature, the following tables represent the types of data that would be generated in preclinical
studies to validate its efficacy. The values provided are illustrative and based on findings for

other anti-aging peptides.

Table 1: In Vitro Efficacy Data (lllustrative)
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Assay

Endpoint

lllustrative Result

% Increase vs. Control in

Collagen | Synthesis (ELISA) ] + 85%
Fibroblasts
) ] % Increase vs. Control in
Elastin Synthesis (ELISA) ) + 60%
Fibroblasts
MMP-1 Inhibition (Activity % Inhibition in UV-irradiated 450
- 0

Assay)

Fibroblasts

Cell Viability (MTT Assay)

% Viability in Stressed

Keratinocytes

95% (No cytotoxicity)

ROS Scavenging (DCF-DA
Assay)

% Reduction in H202-induced
ROS

- 30%

Table 2: Ex Vivo and In Vivo Clinical Data (lllustrative)

lllustrative Result (after 4

Study Type Parameter Measured

weeks)
Ex Vivo Epidermal Thickness + 15%
Ex Vivo Collagen Density + 25%
In Vivo Wrinkle Depth Reduction - 20%
In Vivo Skin Hydration + 30%
In Vivo Skin Elasticity +18%

Experimental Protocols

The following are detailed methodologies for the synthesis, purification, and biological

evaluation of Pentapeptide-31.

Solid-Phase Peptide Synthesis (SPPS) of Pentapeptide-

31
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This protocol describes the manual synthesis of H-Ala-Gly-Glu-Leu-Ser-NH2 using Fmoc/tBu
chemistry on a Rink Amide resin.

Start: Rink Amide Resin

6. Fmoc Deprotection

A4

A4

1. Resin Swelling in DMF

7. Couple Fmoc-Glu(OtBu)-OH

Y Y
2. Fmoc Deprotection (Piperidine/DMF) Wash (DMF)
Y Y

3. Couple Fmoc-Ser(tBu)-OH

8. Fmoc Deprotection

Y Y
Wash (DMF) 9. Couple Fmoc-Gly-OH
Y Y
4. Fmoc Deprotection Wash (DMF)
Y Y

5. Couple Fmoc-Leu-OH

10. Fmoc Deprotection

Y Y
Wash (DMF) 11. Couple Fmoc-Ala-OH
Y Y
derotection3 Wash (DMF)
Y

12. Final Fmoc Deprotection

A4

13. Cleavage from Resin & Side-chain Deprotection (TFA Cocktail)

A4

14. Precipitation in Cold Ether

End: Crude Pentapeptide-31

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the solid-phase synthesis of Pentapeptide-31.
Materials:
e Fmoc-Rink Amide resin
e Fmoc-Ala-OH, Fmoc-Gly-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Leu-OH, Fmoc-Ser(tBu)-OH
e Coupling reagents: HBTU, HOBt
 Activation base: DIPEA
e Fmoc deprotection reagent: 20% (v/v) piperidine in DMF
e Solvents: DMF, DCM
o Cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% Water
o Cold diethyl ether
Procedure:
» Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

e Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the
Fmoc protecting group.

e Amino Acid Coupling: For each amino acid in the sequence (from C-terminus to N-terminus:
Ser, Leu, Glu, Gly, Ala):

o Dissolve 3 equivalents of the Fmoc-protected amino acid and 3 equivalents of HOBLt in
DMF.

o Add 3 equivalents of HBTU and 6 equivalents of DIPEA to activate the amino acid.

o Add the activated amino acid solution to the deprotected resin and agitate for 2 hours.
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o Wash the resin thoroughly with DMF.

» Final Deprotection: After the final amino acid coupling, remove the N-terminal Fmoc group as
in step 2.

» Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave
the peptide from the resin and remove the side-chain protecting groups.

» Precipitation: Precipitate the crude peptide by adding the cleavage solution to cold diethyl
ether.

« |solation: Centrifuge to collect the peptide pellet, wash with cold ether, and dry under
vacuum.

Purification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)

Instrumentation and Materials:

Preparative RP-HPLC system with a C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Lyophilizer

Procedure:

o Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.

e Method Development: Optimize the separation on an analytical C18 column to determine the
elution gradient for the target peptide.

» Preparative Purification:

o Equilibrate the preparative C18 column with the starting mobile phase composition.
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o Inject the dissolved crude peptide.
o Run a linear gradient of increasing Mobile Phase B to elute the peptide.

o Collect fractions corresponding to the main peptide peak.

» Purity Analysis: Analyze the collected fractions by analytical RP-HPLC and mass
spectrometry to confirm purity and identity.

» Lyophilization: Pool the pure fractions and freeze-dry to obtain the final purified
Pentapeptide-31 as a white powder.
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Start: Crude Peptide

1. Dissolve in Mobile Phase A

'

2. Analytical HPLC for Method Development

'

3. Preparative HPLC with Optimized Gradient

'

4. Collect Fractions

'

5. Purity Analysis (Analytical HPLC & MS)

'

6. Pool Pure Fractions

'

7. Lyophilization

End: Purified Pentapeptide-31

Click to download full resolution via product page

Caption: Workflow for the purification of Pentapeptide-31 by RP-HPLC.
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Cell-Based Bioactivity Assay: Collagen Synthesis in
Human Dermal Fibroblasts

This protocol outlines a method to assess the effect of Pentapeptide-31 on collagen

production in vitro.

Materials:

Human Dermal Fibroblasts (HDFs)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics
Pentapeptide-31 stock solution

Human Pro-Collagen | alpha 1 ELISA Kit

Cell lysis buffer

BCA Protein Assay Kit

Procedure:

Cell Culture: Culture HDFs in standard conditions (37°C, 5% CQO2).
Seeding: Seed HDFs into 24-well plates and allow them to adhere overnight.

Treatment: Replace the medium with a low-serum medium containing various concentrations
of Pentapeptide-31 (e.g., 1 uM, 10 uM, 100 uM) and a vehicle control.

Incubation: Incubate the cells for 48-72 hours.
Supernatant Collection: Collect the cell culture supernatants.

ELISA: Quantify the amount of secreted pro-collagen | in the supernatants using the ELISA
kit according to the manufacturer's instructions.

Protein Quantification: Lyse the cells and determine the total protein content using the BCA
assay.
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o Data Normalization: Normalize the collagen concentration to the total protein content to
account for differences in cell number.

Conclusion

Pentapeptide-31 is a synthetic peptide with potential applications in anti-aging skin care. Its
proposed mechanism of action, centered on the preservation of epidermal stem cell function,
presents an interesting avenue for further research. The experimental protocols provided in this
guide offer a framework for the synthesis, purification, and bioactivity assessment of
Pentapeptide-31, enabling researchers to further investigate its properties and potential
therapeutic or cosmetic benefits. The lack of extensive, publicly available quantitative data
highlights the need for further rigorous scientific investigation to fully substantiate the claims
associated with this peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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